Cas no 50616-08-5 (2-Pyridinamine, N,N-dibutyl-)
2-Pyridinamine, N,N-dibutyl- structure
Product Name:2-Pyridinamine, N,N-dibutyl-
CAS No:50616-08-5
MF:C13H22N2
MW:206.327183246613
CID:364498
PubChem ID:10750811
Update Time:2025-04-19
2-Pyridinamine, N,N-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, N,N-dibutyl-
- N,N-dibutylpyridin-2-amine
- DTXSID10444355
- 50616-08-5
- SCHEMBL4806424
-
- Inchi: 1S/C13H22N2/c1-3-5-11-15(12-6-4-2)13-9-7-8-10-14-13/h7-10H,3-6,11-12H2,1-2H3
- InChI Key: UYXAKLRISOVNIV-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CN=1)(CCCC)CCCC
Computed Properties
- Exact Mass: 206.17846
- Monoisotopic Mass: 206.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 16.1Ų
Experimental Properties
- PSA: 16.13
2-Pyridinamine, N,N-dibutyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
50616-08-5 (2-Pyridinamine, N,N-dibutyl-) Related Products
- 287114-32-3(1-(Pyridin-2-yl)-1,4-diazepane)
- 68654-52-4(2-(piperidin-1-yl)pyridine)
- 54660-06-9(2-(Pyrrolidin-1-yl)pyridine)
- 36075-06-6(2-Diethylaminopyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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